Cas no 2172547-42-9 (7-chloro-3-(propan-2-yl)quinoline-4-carboxylic acid)

• Product Name: 7-chloro-3-(propan-2-yl)quinoline-4-carboxylic acid
• CAS No: 2172547-42-9
• MF: C₁₃H₁₂ClNO₂
• MW: 249.692882537842
• CID: 6615487
• PubChem ID: 165899754
• Update Time: 2025-06-11

7-chloro-3-(propan-2-yl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3-(propan-2-yl)quinoline-4-carboxylic acid
• EN300-1581926
• 2172547-42-9

• Inchi： 1S/C13H12ClNO2/c1-7(2)10-6-15-11-5-8(14)3-4-9(11)12(10)13(16)17/h3-7H,1-2H3,(H,16,17)
• InChI Key： NSULGKQJKPJBFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=NC=C(C=2C(=O)O)C(C)C

Computed Properties

• Exact Mass: 249.0556563g/mol
• Monoisotopic Mass: 249.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 7-chloro-3-(propan-2-yl)quinoline-4-carboxylic acid

7-chloro-3-(propan-2-yl)quinoline-4-carboxylic acid (CAS No. 2172547-42-9): A Comprehensive Overview

7-chloro-3-(propan-2-yl)quinoline-4-carboxylic acid, identified by the CAS number 2172547-42-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its versatile structural framework and potential biological activities. This compound belongs to the quinoline family, which is well-documented for its wide-ranging applications in medicinal chemistry, particularly in the development of antimicrobial, antimalarial, and anticancer agents.

The structural motif of 7-chloro-3-(propan-2-yl)quinoline-4-carboxylic acid consists of a quinoline core substituted with a chlorine atom at the 7-position and an isopropyl group at the 3-position, with a carboxylic acid functional group at the 4-position. This specific arrangement of substituents contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further derivatization and exploration of novel pharmacological effects.

In recent years, there has been a growing interest in quinoline derivatives as potential therapeutic agents. The presence of the carboxylic acid group in 7-chloro-3-(propan-2-yl)quinoline-4-carboxylic acid allows for various chemical modifications, such as esterification or amidation, which can enhance its solubility, bioavailability, and target specificity. These modifications are crucial for optimizing drug-like properties and improving therapeutic efficacy.

One of the most compelling aspects of 7-chloro-3-(propan-2-yl)quinoline-4-carboxylic acid is its potential role in combating drug-resistant pathogens. The quinoline scaffold has a long history of use in antimicrobial therapies, and recent studies have highlighted its efficacy against multidrug-resistant bacteria and parasites. The chlorine and isopropyl substituents in this compound may contribute to its ability to disrupt essential biological processes in pathogens, thereby offering a new avenue for treating infections that are difficult to manage with existing drugs.

Moreover, the carboxylic acid group provides a site for further functionalization, enabling the development of prodrugs or conjugates that can target specific tissues or cells. This flexibility is particularly valuable in oncology research, where targeted delivery systems are essential for maximizing therapeutic outcomes while minimizing side effects. Preclinical studies have demonstrated that derivatives of quinoline carboxylic acids can exhibit potent antitumor activity by inhibiting key enzymes or pathways involved in cancer cell proliferation and survival.

The synthesis of 7-chloro-3-(propan-2-yl)quinoline-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by chlorination and carboxylation reactions. Advanced techniques such as flow chemistry have been explored to improve reaction efficiency and scalability, which are critical factors for industrial production.

In addition to its pharmaceutical applications, 7-chloro-3-(propan-2-yl)quinoline-4-carboxylic acid has shown promise in materials science. Quinoline derivatives are known for their ability to form coordination complexes with metal ions, which can be utilized in the development of luminescent materials or catalysts. The presence of multiple reactive sites in this compound makes it an attractive candidate for designing novel metal complexes with tailored properties.

The biological activity of 7-chloro-3-(propan-2-yl)quinoline-4-carboxylic acid has been extensively studied in vitro and in vivo. Research indicates that this compound exhibits inhibitory effects on various enzymes and receptors implicated in human diseases. For instance, studies have shown that it can modulate the activity of enzymes involved in DNA replication and repair, suggesting its potential use in chemopreventive strategies.

Epidemiological studies have also suggested that quinoline derivatives may have protective effects against certain environmental stressors. The structural similarity between these compounds and natural products found in plants has prompted investigations into their role as phytochemicals with therapeutic benefits. Further research is needed to fully elucidate these mechanisms and explore their implications for human health.

The future prospects of 7-chloro-3-(propan-2-yl)quinoline-4-carboxylic acid are vast, with ongoing studies focusing on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of novel derivatives with enhanced efficacy and reduced toxicity. Collaborative efforts between academic researchers and industry partners will be crucial in translating these findings into clinical applications.

In conclusion, 7-chloro-3-(propan-2-y)quinolinecarb oxylic acid (CAS No. 2172547429) represents a promising compound with diverse applications across pharmaceuticals, materials science, and environmental research. Its unique structural features and biological activities make it a valuable scaffold for further innovation. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in addressing global health challenges.